Cas no 1805384-69-3 (6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805384-69-3
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4810159
• Update Time: 2025-06-07

6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H5BrF2N2O/c1-14-5-2-6(9)13-4(3-12)7(5)8(10)11/h2,8H,1H3
• InChI Key： LNHMORXTNCSCLX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C#N)=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine

Introduction to 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805384-69-3)

6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805384-69-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a pyridine core with multiple functional groups, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of a bromo substituent, a cyano group, a difluoromethyl moiety, and a methoxy group on the pyridine ring imparts unique reactivity and binding characteristics, making it a valuable scaffold for medicinal chemists.

The compound's structure is characterized by a nitrogen-containing pyridine ring, which is a common motif in biologically active molecules. The bromo atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. The cyano group at the 2-position introduces polarity and potential hydrogen bonding interactions, while the difluoromethyl group at the 3-position enhances lipophilicity and metabolic stability, key factors in drug design. The methoxy group at the 4-position adds another layer of electronic modulation, influencing both electronic and steric properties.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine has been explored in several research avenues, particularly in the development of novel therapeutic agents. Its structural features make it an attractive candidate for inhibiting enzymes and receptors involved in various diseases. For instance, studies have suggested its potential in targeting kinases and other protein-protein interaction domains, which are crucial in cancer therapy. The compound's ability to modulate these interactions could lead to the discovery of new inhibitors with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The combination of multiple reactive sites allows for diverse chemical transformations, enabling researchers to tailor its properties for specific applications. For example, the bromo atom can be replaced with other functional groups to create analogs with different biological profiles. Similarly, the cyano group can be reduced to an amine or converted into other derivatives, expanding its utility in drug development pipelines.

Recent advancements in computational chemistry have further enhanced the understanding of 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine's behavior. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for designing more potent derivatives. These studies often involve docking simulations, which predict how the compound interacts with proteins and other biomolecules. Such computational approaches are indispensable in modern drug discovery, as they allow researchers to screen large libraries of compounds efficiently.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules. Pyridine derivatives are frequently employed in crop protection agents due to their ability to interact with biological systems at low concentrations. By leveraging the unique properties of 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine, scientists aim to develop novel pesticides that are more effective against pests while being environmentally friendly.

In conclusion, 6-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805384-69-3) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it an excellent scaffold for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an increasingly important role in the development of next-generation drugs and crop protection agents.